Cas no 1231208-53-9 (4,8-Dihydroxyeudesm-7(11)-en-12,8-olide)

4,8-Dihydroxyeudesm-7(11)-en-12,8-olide structure
1231208-53-9 structure
Product Name:4,8-Dihydroxyeudesm-7(11)-en-12,8-olide
CAS No:1231208-53-9
MF:C15H22O4
MW:266.332785129547
CID:836841
PubChem ID:91895392
Update Time:2025-04-19

4,8-Dihydroxyeudesm-7(11)-en-12,8-olide Chemical and Physical Properties

Names and Identifiers

    • 4,8-Dihydroxyeudesm-7(11)-en-12,8-olide
    • 4,8-Dihydroxyeudesm-7(11)-en-12,
    • (4aR,5R,8aR,9aS)-5,9a-Dihydroxy-3,5,8a-trimethyl-4a,5,6,7,8,8a,9, 9a-octahydronaphtho[2,3-b]furan-2(4H)-one
    • [ "" ]
    • (4aR,5R,8aR,9aS)-5,9a-dihydroxy-3,5,8a-trimethyl-4,4a,6,7,8,9-hexahydrobenzo[f]benzofuran-2-one
    • AKOS032961739
    • FS-10250
    • (4aR,5R,8aR,9aS)-5,9a-dihydroxy-3,5,8a-trimethyl-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-2-one
    • 1231208-53-9
    • CHEMBL4175335
    • 4alpha,8beta-Dihydroxyeudesm-7(11)-en-12,8-olide
    • Inchi: 1S/C15H22O4/c1-9-10-7-11-13(2,5-4-6-14(11,3)17)8-15(10,18)19-12(9)16/h11,17-18H,4-8H2,1-3H3/t11-,13-,14-,15+/m1/s1
    • InChI Key: VMMYFJSUBISYEJ-NGFQHRJXSA-N
    • SMILES: O[C@]1(C)CCC[C@]2(C)C[C@]3(C(=C(C)C(=O)O3)C[C@H]21)O

Computed Properties

  • Exact Mass: 266.15200
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 456.4±45.0 °C at 760 mmHg
  • Flash Point: 170.6±22.2 °C
  • PSA: 66.76000
  • LogP: 1.89950
  • Vapor Pressure: 0.0±2.5 mmHg at 25°C

4,8-Dihydroxyeudesm-7(11)-en-12,8-olide Security Information

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